Cas no 95986-01-9 ((1-Hydroxybut-2-en-1-yl)(4-phenylbutyl)phosphinic acid)

(1-Hydroxybut-2-en-1-yl)(4-phenylbutyl)phosphinic acid structure
95986-01-9 structure
Product Name:(1-Hydroxybut-2-en-1-yl)(4-phenylbutyl)phosphinic acid
CAS No:95986-01-9
MF:C14H21O3P
MW:268.288505315781
CID:2819510
PubChem ID:71331212
Update Time:2025-04-21

(1-Hydroxybut-2-en-1-yl)(4-phenylbutyl)phosphinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID90759813
    • (1-Hydroxybut-2-en-1-yl)(4-phenylbutyl)phosphinic acid
    • 95986-01-9
    • Inchi: 1S/C14H21O3P/c1-2-8-14(15)18(16,17)12-7-6-11-13-9-4-3-5-10-13/h2-5,8-10,14-15H,6-7,11-12H2,1H3,(H,16,17)
    • InChI Key: GWZSVZDBWLBWAY-UHFFFAOYSA-N
    • SMILES: P(C(C=CC)O)(CCCCC1C=CC=CC=1)(=O)O

Computed Properties

  • Exact Mass: 268.12283153Da
  • Monoisotopic Mass: 268.12283153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų
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